1-(2-Methylimidazo[1,2-a]pyridin-3-yl)-2-[(4-methylphenyl)sulfanyl]-1-ethanone

• IUPAC Name: 1-(2-methylimidazo[1,2-a]pyridin-3-yl)-2-(4-methylphenyl)sulfanylethanone
• InChI: InChI=1S/C17H16N2OS/c1-12-6-8-14(9-7-12)21-11-15(20)17-13(2)18-16-5-3-4-10-19(16)17/h3-10H,11H2,1-2H3
• InChI Key: RMFPWYPUTRMOMU-UHFFFAOYSA-N
• Canonical SMILES: CC1=CC=C(C=C1)SCC(=O)C2=C(N=C3N2C=CC=C3)C
• Molecular Formula: C17H16N2OS
• DSSTOX Substance ID: DTXSID301322420
• Molecular Weight: 296.4 g/mol
• Solubility: 2.6 [ug/mL] (The mean of the results at pH 7.4)
• CAS No.: 478029-64-0

Description

1-(2-Methylimidazo[1,2-a]pyridin-3-yl)-2-[(4-methylphenyl)sulfanyl]-1-ethanone is a useful research compound. Its molecular formula is C17H16N2OS and its molecular weight is 296.39. The purity is usually 95%.
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Scientific Research Applications

Synthesis and Structural Studies

• The compound has been synthesized and studied for its structural properties. A related compound, 3-(3-Chlorophenyl)-1-(2-methylimidazo[1,2-a]pyridin-3-yl)prop-2-en-1-one, was synthesized, revealing a dihedral angle between the imidazopyridine ring system and the benzene ring, indicating potential for molecular interaction studies (Bisseyou et al., 2007).

Chemical Reactions and Derivatives

• Research has focused on synthesizing derivatives of similar compounds, exploring various chemical reactions and characterizations. For instance, benzimidazole derivatives carrying a pyridine moiety have been synthesized and characterized (Prasad et al., 2018). This demonstrates the versatility of the compound in forming various chemical structures.

• Another study involved the synthesis of novel heterocycles, such as pyrazolo[1,5-a]pyrimidine and [1,2,4]-triazolo[1,5-a]pyramidine derivatives, using similar compounds as building blocks. This highlights the compound's utility in creating diverse chemical structures (Darweesh et al., 2016).

Biological Applications

• Some derivatives of related compounds have been tested for biological activities, such as anti-ulcer activity. This suggests potential medicinal applications for derivatives of the compound (Madala, 2017).

• In the field of antimicrobial research, novel structures derived from similar compounds have shown potent activities against Helicobacter pylori, indicating potential for developing new antimicrobial agents (Carcanague et al., 2002).

• There's also research on the synthesis of compounds with potential anticonvulsant activity, demonstrating the compound's relevance in neuropharmacological research (Cesur & Cesur, 1994).